Cas no 877133-00-1 (1H-1,2,4-Triazole-3-carboxaldehyde, 1-ethyl-5-methyl-)
877133-00-1 structure
Product Name:1H-1,2,4-Triazole-3-carboxaldehyde, 1-ethyl-5-methyl-
CAS No:877133-00-1
MF:C6H9N3O
MW:139.155160665512
CID:1915813
PubChem ID:58764052
Update Time:2025-04-21
1H-1,2,4-Triazole-3-carboxaldehyde, 1-ethyl-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxaldehyde, 1-ethyl-5-methyl-
- 1-ethyl-5-methyl-1h-1,2,4-triazole-3-carbaldehyde
- 877133-00-1
- 1-ethyl-5-methyl-1H-[1,2,4]triazole-3-carbaldehyde
- CHCSGOLAPPYJQL-UHFFFAOYSA-N
- SCHEMBL4469295
-
- Inchi: 1S/C6H9N3O/c1-3-9-5(2)7-6(4-10)8-9/h4H,3H2,1-2H3
- InChI Key: CHCSGOLAPPYJQL-UHFFFAOYSA-N
- SMILES: O=CC1N=C(C)N(CC)N=1
Computed Properties
- Exact Mass: 139.074561919Da
- Monoisotopic Mass: 139.074561919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 47.8Ų
1H-1,2,4-Triazole-3-carboxaldehyde, 1-ethyl-5-methyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
877133-00-1 (1H-1,2,4-Triazole-3-carboxaldehyde, 1-ethyl-5-methyl-) Related Products
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